Cas no 75304-70-0 (Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl-)

Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl- structure
75304-70-0 structure
Product name:Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl-
CAS No:75304-70-0
MF:C17H14N6O3
MW:350.33146238327
CID:578873
PubChem ID:326050

Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,[3,5-dimethyl-4-[2-(4-nitrophenyl)diazenyl]-1H-pyrazol-1-yl]-4-pyridinyl-
    • [3,5-dimethyl-4-[(4-nitrophenyl)diazenyl]pyrazol-1-yl]-pyridin-4-ylmethanone
    • DTXSID90315650
    • NSC-295728
    • 75304-70-0
    • NSC295728
    • Inchi: InChI=1S/C17H14N6O3/c1-11-16(20-19-14-3-5-15(6-4-14)23(25)26)12(2)22(21-11)17(24)13-7-9-18-10-8-13/h3-10H,1-2H3
    • InChI Key: MMIHBSNMMPGBOK-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=NN1C(=O)C2=CC=NC=C2)C)N=NC3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 350.11292
  • Monoisotopic Mass: 350.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 537
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 608°Cat760mmHg
  • Flash Point: 321.5°C
  • Refractive Index: 1.685
  • PSA: 115.64

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